5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid hydrochloride
Overview
Description
5-Methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid hydrochloride (MOPC) is a synthetic compound with potential applications in the field of scientific research. It is a derivative of piperidin-4-yl, a type of heterocyclic amine with an oxygen-containing ring structure. MOPC is a white crystalline powder and is soluble in water, ethanol, and methanol. It is a widely used compound in the field of biochemistry, pharmacology, and toxicology due to its unique properties.
Scientific Research Applications
5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid hydrochloride has a wide range of applications in scientific research. It has been used in studies of drug metabolism, enzyme inhibition, and receptor binding. It has also been used in studies of cellular signaling and gene expression. Additionally, 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid hydrochloride has been used in studies of drug toxicity and in the development of novel therapeutic agents.
Mechanism of Action
5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid hydrochloride is a reversible inhibitor of several enzymes, including cytochrome P450 enzymes. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as CYP3A4 and CYP2D6. 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid hydrochloride also acts as an agonist at certain G protein-coupled receptors, such as the 5-HT2A serotonin receptor.
Biochemical and Physiological Effects
5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid hydrochloride has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid hydrochloride can inhibit the activity of several cytochrome P450 enzymes, including CYP3A4 and CYP2D6. Additionally, 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid hydrochloride has been shown to act as an agonist at certain G protein-coupled receptors, such as the 5-HT2A serotonin receptor.
Advantages and Limitations for Lab Experiments
5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid hydrochloride has several advantages for use in laboratory experiments. It is a readily available compound and is relatively inexpensive. Additionally, 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid hydrochloride is soluble in water, ethanol, and methanol, making it easy to work with in a laboratory setting. However, one limitation of 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid hydrochloride is that it is a reversible inhibitor, meaning that its effects are not long-lasting.
Future Directions
5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid hydrochloride has potential applications in the field of drug development, particularly in the development of novel therapeutic agents. Additionally, further research is needed to explore the potential of 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid hydrochloride as an inhibitor of cytochrome P450 enzymes and as an agonist at G protein-coupled receptors. Finally, additional studies are needed to further understand the biochemical and physiological effects of 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid hydrochloride.
Synthesis Methods
5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid hydrochloride can be synthesized using a variety of methods. The most common method is the reaction between piperidine and methyl chloroformate, which yields 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid hydrochloride hydrochloride as a white crystalline powder. Other methods include the reaction between piperidine and ethyl chloroformate, and the reaction between piperidine and methyl isocyanate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid hydrochloride involves the reaction of 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid", "Hydrochloric acid" ], "Reaction": [ "Add 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid to a reaction vessel", "Add hydrochloric acid to the reaction vessel", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture to room temperature", "Filter the resulting solid", "Wash the solid with cold water", "Dry the solid under vacuum to obtain 5-methyl-2-(piperidin-4-yl)-1,3-oxazole-4-carboxylic acid hydrochloride" ] } | |
CAS RN |
2758003-83-5 |
Molecular Formula |
C10H15ClN2O3 |
Molecular Weight |
246.7 |
Purity |
95 |
Origin of Product |
United States |
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